Cas no 56792-59-7 ((25R)-26-Hydroxy-cholest-4-en-3-one)

• Product Name: (25R)-26-Hydroxy-cholest-4-en-3-one
• CAS No: 56792-59-7
• Molecular Formula: C₂₇H₄₄O₂
• Molecular Weight: 400.63706
• CID: 1058923
• PubChem ID: 66932705

(25R)-26-Hydroxy-cholest-4-en-3-one Properties

Names and Identifiers

• (25R)-26-Hydroxy-cholest-4-en-3-one
• (25R)-cholest-4-ene, 26-hydroxy-3-oxo
• SCHEMBL1177067
• C21303
• PD099390
• (25R)-3-oxocholest-4-en-26-ol
• (8S,9S,10R,13R,14S,17R)-17-[(2R,6R)-7-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 56792-59-7
• (8S,9S,10R,13R,14S,17R)-17-((2R,6R)-7-Hydroxy-6-methylheptan-2-yl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• DB-289701
• (25R)-26-hydroxycholest-4-en-3-one
• CHEBI:83861
• Q27157293

• InChIKey： CXUORUGFOXGJNY-LUZKGJLSSA-N
• Inchi： InChI=1S/C27H44O2/c1-18(17-28)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(29)12-14-26(20,3)25(22)13-15-27(23,24)4/h16,18-19,22-25,28H,5-15,17H2,1-4H3/t18-,19-,22+,23-,24+,25+,26+,27-/m1/s1
• SMILES： C[C@H](CCC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)CO

Computed Properties

• Exact Mass: 400.334130642g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 400.334130642g/mol
• Heavy Atom Count: 29
• Complexity: 651
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 519.7±19.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 219.7±14.1 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives